- A general method for the synthesis of glycerophospholipidsJournal of Organic Chemistry, 1986, 51(12), 2368-70,
Cas no 923-61-5 (1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine)
923-61-5 structure
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Properties
Names and Identifiers
-
- Hexadecanoic acid,1,1'-[(1R)-1-[[[(3-amino-1-oxopropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl]ester
- [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
- 1,2-Dipalmitoyl-sn-glycero-3-PE
- 1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine
- 1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine
- 1002-Dipalmitoyl-sn-glycero-3-phosphoethanolamine
- COTSOME ME-6060 (DPPE)
- DIPALMITOYL-L-ALPHA-PHOSPHATIDYL ETHANOLAMINE
- Hexadecanoic acid,1,1'-[(1R)-1-[[[(3-amino-1-oxopropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-etha...
- 1,2-Dihexadecanoyl-sn-glycero-3-phosphoethanolamine
- 3-sn-Phosphatidylethanolamine, 1,2-dipalmitoyl
- L-α-Phosphatidylethanolamine, dipalmitoyl
- L-β,γ-Dipalmitoyl-α-cephalin
- DPPE
- Dipalmitoyl phosphatidylethanolamine
- Hexadecanoic acid (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester
- 2-Aminoethyl (R)-2,3-Bis(hexadecanoyloxy)propyl Hydrogen Phosphate
- L-DPPE
- (R)-1-[[[(2-aminoethoxy)hydroxyphosphinoyl]oxy]methyl]ethane-1,2-diyl dihexadecanoate
- 110633
- 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine; DPPE; PE(16:0/16:0); 110633
- PE(16:0/16:0)
- Dipalmitoylphosphatidylethanolamine
- GPEtn(32:0)
- PE(32:0)
- Phophatidylethanolamine(32:0)
- 4FWH120Z1Z
- DI-PALMITOYL-3-SN-PHOSPHATIDYLETHANOLAMINE
- GPEtn(16:0/16:0)
- (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl dipalmitate
- (R)-1-((((2-Aminoethoxy)hydroxyphosphinoyl)oxy)methyl)ethane-1,2-diyl dihexadecanoate
- l-alpha-phosphatidylethanolamine, dipa
- Hexadecanoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester (9CI)
- Hexadecanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)- (ZCI)
- Palmitin, 1,2-di-, 2-aminoethyl hydrogen phosphate, L- (8CI)
- (R)-Dipalmitoylphosphatidylethanolamine
- 1,2-Dihexadecanoyl-sn-glycerol-3-phosphorylethanolamine
- 1,2-Dipalmitoyl-3-sn-phosphatidylethanolamine
- 1,2-Dipalmitoyl-L-3-phosphatidylethanolamine
- 1,2-Dipalmitoyl-L-α-phosphatidylethanolamine
- 1,2-Dipalmitoyl-sn-glycero-3-phosphatidylethanolamine
- 1,2-Dipalmitoyl-sn-glycerol-3-L-α-phosphorylethanolamine
- 1,2-Dipalmitoyl-sn-glycerol-3-phosphatidylethanolamine
- 1,2-Dipalmitoyl-sn-glycerol-3-phosphoethanolamine
- 1,2-Dipalmitoyl-sn-glycerol-3-phosphorylethanolamine
- 1,2-Dipalmitoyl-sn-glycerophosphoethanolamine
- 1,2-Dipalmitoylglycerophosphorylethanolamine
- 2-Azaniumylethyl [(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate
- L-α-Dipalmitoylphosphatidylethanolamine
- L-β,γ-Dipalmitoyl-α-phosphatidylethanolamine
- Coatsome ME 6060
- DHPE
- Dipalmitoyl-L-α-cephalin
- Dipalmitoyl-L-α-phosphatidylethanolamine
- sn-1,2-dipalmitoylglycerophosphoethanolamine
- NS00041721
- Phophatidylethanolamine
- 923-61-5
- HY-W040268
- C37H74NO8P
- LMGP02010037
- CHEBI:73127
- HEXADECANOIC ACID, 1,1'-((1R)-1-((((3-AMINO-1-OXOPROPOXY)HYDROXYPHOSPHINYL)OXY)METHYL)-1,2-ETHANEDIYL) ESTER
- CS-W021008
- CEPHALIN, L-ALPHA-DIPALMITOYL
- 2-aminoethyl (2R)-2,3-bis(palmitoyloxy)propyl hydrogen phosphate
- 2-aminoethyl (2R)-2,3-bis(hexadecanoyloxy)propyl hydrogen phosphate
- DPPE;L-,-Dipalmitoyl--cephalin
- DPPE, L-
- DB-027520
- Q27140326
- AKOS030524265
- (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyldipalmitate
- Palmitin, 1,2-di-, 2-aminoethyl hydrogen phosphate, L-
- 1, 2-dipalmitoyl-sn-glycero-3-phosphoethanolamine
- 1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine, >=97%
- EINECS 213-097-1
- MFCD00036776
- Phosphatidylethanolamine(16:0/16:0)
- SCHEMBL202169
- (2R)-3-{[(S)-(2-aminoethoxy)(hydroxy)phosphoryl]oxy}propane-1,2-diyl dihexadecanoate
- H11750
- 3-[AMINOETHYLPHOSPHORYL]-[1,2-DI-PALMITOYL]-SN-GLYCEROL
- DB01728
- D4213
- 3-{[(2-Aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(hexadecanoyloxy)propyl hexadecanoate
- DPPE, R-
- DTXSID90919258
- UNII-4FWH120Z1Z
- (2R)-3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(hexadecanoyloxy)propyl hexadecanoate
- Hexadecanoic acid, 1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-
- 1,2-Dipalmitoyl-3-phosphatidylethanolamine
- +Expand
-
- MFCD00036776
- SLKDGVPOSSLUAI-PGUFJCEWSA-N
- 1S/C37H74NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35H,3-34,38H2,1-2H3,(H,41,42)/t35-/m1/s1
- [C@H](COP(O)(=O)OCCN)(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC
Computed Properties
- 691.51500
- 2
- 9
- 39
- 691.51520532g/mol
- 47
- 754
- 0
- 1
- 0
- 0
- 0
- 1
- 10.3
- nothing
- 0
- 134
Experimental Properties
- 11.19660
- 144.19000
- 723.6°C at 760 mmHg
- 195.0 to 199.0 deg-C
- Not determined
- Not determined
- Sensitive to heat
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Security Information
- 3
- NONH for all modes of transport
- H302-H315-H319-H335
- P261-P280-P301+P312-P302+P352-P305+P351+P338
- −20°C
- Warning
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Customs Data
- 2931900090
-
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Price
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Trimethylamine Solvents: Toluene
1.2 Reagents: Acetic acid , Zinc
1.2 Reagents: Acetic acid , Zinc
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Iodine Solvents: Pyridine , Water
1.2 Reagents: Trifluoroacetic acid , Perchloric acid Solvents: Dichloromethane
1.2 Reagents: Trifluoroacetic acid , Perchloric acid Solvents: Dichloromethane
Reference
- A general method for the synthesis of glycerophospholipids and their analogs via H-phosphonate intermediatesJournal of Organic Chemistry, 1989, 54(6), 1338-42,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium
Reference
- Antibacterial effect of indene on Helicobacter pylori correlates with specific interaction between its compound and dimyristoyl-phosphatidylethanolamineChemistry and Physics of Lipids, 2020, 227,,
Synthetic Circuit 4
Reaction Conditions
Reference
- Efficient Delivery of Antitumor Drug to the Nuclei of Tumor Cells by Amphiphilic Biodegradable Poly(L-Aspartic Acid-co-Lactic Acid)/DPPE Co-Polymer NanoparticlesSmall, 2012, 8(10), 1596-1606,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Pivaloyl chloride Solvents: Pyridine
2.1 Reagents: Iodine Solvents: Pyridine , Water
2.2 Reagents: Trifluoroacetic acid , Perchloric acid Solvents: Dichloromethane
2.1 Reagents: Iodine Solvents: Pyridine , Water
2.2 Reagents: Trifluoroacetic acid , Perchloric acid Solvents: Dichloromethane
Reference
- A general method for the synthesis of glycerophospholipids and their analogs via H-phosphonate intermediatesJournal of Organic Chemistry, 1989, 54(6), 1338-42,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Chloroform
1.2 Reagents: 1H-Tetrazole
1.3 Solvents: Acetonitrile , Tetrahydrofuran
1.4 Reagents: tert-Butyl hydroperoxide Solvents: Toluene
2.1 Reagents: Trimethylamine Solvents: Toluene
2.2 Reagents: Acetic acid , Zinc
1.2 Reagents: 1H-Tetrazole
1.3 Solvents: Acetonitrile , Tetrahydrofuran
1.4 Reagents: tert-Butyl hydroperoxide Solvents: Toluene
2.1 Reagents: Trimethylamine Solvents: Toluene
2.2 Reagents: Acetic acid , Zinc
Reference
- A general method for the synthesis of glycerophospholipidsJournal of Organic Chemistry, 1986, 51(12), 2368-70,
Synthetic Circuit 7
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetonitrile
2.1 Reagents: Hydrogen Catalysts: Palladium
2.1 Reagents: Hydrogen Catalysts: Palladium
Reference
- Antibacterial effect of indene on Helicobacter pylori correlates with specific interaction between its compound and dimyristoyl-phosphatidylethanolamineChemistry and Physics of Lipids, 2020, 227,,
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Raw materials
- Hexadecanoic acid, 1-(3-methoxy-3-oxido-8,8,8-triphenyl-2,4-dioxa-7-aza-3-phosphaoct-1-yl)-1,2-ethanediyl ester, (1R)- (9CI)
- Hexadecanoic acid, 1,1'-[(1R)-1-[[(hydroxyphosphinyl)oxy]methyl]-1,2-ethanediyl] ester
- 5,7,11-Trioxa-2-aza-6-phosphaheptacosanoic acid, 12-oxo-9-[(1-oxohexadecyl)oxy]-, 1,1-dimethylethyl ester, 6-oxide, (9R)- (9CI)
- 1,1′-[(1R)-1-[[[(2-Azidoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl] dihexadecanoate
- 2-(Trityl-amino)ethanol
- Boc-NH-PEG1-OH
- Hexadecanoic acid, 1,1'-[1-[[(2-oxido-1,3,2-dioxaphospholan-2-yl)oxy]methyl]-1,2-ethanediyl] ester
- Chloro(diisopropylamino)methoxyphosphine
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Preparation Products
1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine Suppliers
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(CAS:923-61-5)1,2-Dipalmitoyl-sn-glycero-3-phosphorylethanolamine
99%
5g
523.0